Cas no 1038265-38-1 (5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 1038265-38-1
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 5055749
• Update Time: 2025-10-28

5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-{[(3-methylphenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• NE45758
• Z138722360
• 5-[(3-methylphenyl)methylamino]-1,3-dihydrobenzimidazol-2-one
• 5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one

• Inchi： 1S/C15H15N3O/c1-10-3-2-4-11(7-10)9-16-12-5-6-13-14(8-12)18-15(19)17-13/h2-8,16H,9H2,1H3,(H2,17,18,19)
• InChI Key： MYLIEJLAIGARDU-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(=CC=2N1)NCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 253.122
• Monoisotopic Mass: 253.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one

Introduction to 5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 1038265-38-1)

5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 1038265-38-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential therapeutic applications. This compound belongs to the benzodiazolone class, which is known for its broad spectrum of biological activities. The presence of a methylamino substituent at the 5-position and a 3-methylphenyl group at the 3-position of the benzodiazolone core contributes to its distinct pharmacological profile.

The molecular structure of 5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one incorporates key functional groups that are often associated with enhanced binding affinity and metabolic stability. The benzodiazolone scaffold is a well-studied moiety in medicinal chemistry, frequently employed in the design of central nervous system (CNS) active agents due to its ability to modulate neurotransmitter activity. The 3-methylphenyl group, in particular, introduces steric and electronic effects that can influence the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various protein targets. Studies suggest that the methylamino substituent may play a crucial role in stabilizing interactions with receptor sites, potentially enhancing efficacy while minimizing side effects. This has opened up new avenues for investigating its utility in treating neurological disorders such as anxiety, depression, and cognitive impairments.

The synthesis of 5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methylamino group and the 3-methylphenyl moiety necessitates careful selection of reagents and catalysts to avoid unwanted byproducts. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been leveraged to optimize the synthetic route and improve scalability.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that 5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one exhibits promising properties as a modulator of GABA-A receptors. The benzodiazolone core is known to enhance GABAergic neurotransmission, which is a key mechanism underlying its anxiolytic and sedative effects. The unique substitution pattern may confer selectivity over other CNS-active compounds, reducing the risk of adverse effects such as dependence or tolerance.

Furthermore, research into the metabolic fate of this compound has revealed interesting insights into its biotransformation pathways. Metabolic studies indicate that the methylamino group undergoes hydrolysis under physiological conditions, while the 3-methylphenyl moiety remains relatively stable. This suggests that the compound may exhibit a favorable pharmacokinetic profile with moderate bioavailability and prolonged half-life. However, further studies are needed to fully characterize its metabolic pathways and potential drug-drug interactions.

The potential therapeutic applications of 5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one extend beyond CNS disorders. Emerging evidence suggests that this compound may also possess anti-inflammatory and neuroprotective properties. The ability to modulate GABA-A receptor activity has been linked to reduced inflammation in certain neurological conditions, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent clinical trials have begun to explore the efficacy of benzodiazolone derivatives in treating cognitive deficits associated with aging and neurodegenerative disorders. While these trials are still in early stages, preliminary results are encouraging and highlight the potential of compounds like 5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one as novel therapeutic agents. The structural features that distinguish this compound from other benzodiazolones may provide advantages in terms of efficacy and safety profiles.

The development of new pharmaceutical agents requires rigorous testing under various conditions to ensure their safety and effectiveness. Preclinical studies involving animal models have provided valuable data on the acute toxicity and long-term effects of 5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one. These studies have shown that the compound exhibits low toxicity at therapeutic doses but may cause mild sedation at higher concentrations. This aligns with expectations for benzodiazolone derivatives and supports further exploration of its clinical potential.

In conclusion,5-{(3-Methylphenyl)methylamino}-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 1038265-38-1) represents a promising candidate for therapeutic development due to its unique structural features and biological activities. Its potential applications in treating neurological disorders underscore the importance of continued research into novel benzodiazolone derivatives. As our understanding of pharmacology advances, this compound may play a significant role in addressing unmet medical needs in the future.